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Compound of Interest

Compound Name: Methyl-lathodoratin

Cat. No.: B15191593 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Methyl-lathodoratin, a substituted

chromone. Due to the limited availability of published research dedicated specifically to this

compound, this document combines confirmed chemical data with a review of methodologies

and biological activities of structurally related compounds to provide a foundational resource for

researchers.

Core Chemical Identifiers
Methyl-lathodoratin is a unique chemical entity with the following identifiers:
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Identifier Value Reference

CAS Number 76690-64-7 [1][2]

Molecular Formula C₁₂H₁₂O₄ [1][3]

Molecular Weight 220.22 g/mol [2]

IUPAC Name
3-ethyl-5-hydroxy-7-methoxy-

4H-1-benzopyran-4-one
[1]

PubChem CID 5376283 [2][3]

InChI

InChI=1S/C12H12O4/c1-3-7-6-

16-10-5-8(15-2)4-

9(13)11(10)12(7)14/h4-

6,13H,3H2,1-2H3

[1]

SMILES CCc1coc2cc(OC)cc(O)c1=O [1]

Synonyms

5-HYDROXY-7-METHOXY-3-

ETHYLCHROMONE,

METHYLLATHODORATIN

[1]

Proposed Synthetic Pathway
While a specific, detailed experimental protocol for the synthesis of Methyl-lathodoratin is not

readily available in the current body of scientific literature, a plausible synthetic route can be

proposed based on established chromone synthesis methodologies. The synthesis of the

analogous compound, 5-hydroxy-2-isopropyl-7-methoxychromone, has been achieved starting

from 2',4',6'-trihydroxyacetophenone. A similar approach could likely be adapted for Methyl-
lathodoratin.

The proposed workflow would involve the following key transformations:

Selective Methylation: Beginning with a readily available starting material such as 2',4',6'-

trihydroxypropiophenone, a selective methylation of the 4'-hydroxyl group would be

performed to yield 2',6'-dihydroxy-4'-methoxypropiophenone.
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Cyclization: The resulting intermediate would then undergo an intramolecular cyclization to

form the chromone ring. This is often achieved through methods such as the Baker-

Venkataraman rearrangement followed by acid-catalyzed cyclization, or by using reagents

like N,N-dimethylformamide dimethyl acetal (DMF-DMA).

Purification: The final product, Methyl-lathodoratin, would then be purified using standard

techniques such as column chromatography and recrystallization.

Proposed Synthetic Workflow for Methyl-lathodoratin

2',4',6'-Trihydroxypropiophenone 2',6'-Dihydroxy-4'-methoxypropiophenoneSelective Methylation Methyl-lathodoratin
(3-ethyl-5-hydroxy-7-methoxy-4H-1-benzopyran-4-one)

Intramolecular Cyclization

Click to download full resolution via product page

Caption: Proposed synthetic route for Methyl-lathodoratin.

Potential Biological Activities and Areas for
Investigation
Direct experimental data on the biological activity of Methyl-lathodoratin is scarce. However,

the chromone scaffold is a well-known privileged structure in medicinal chemistry, and

numerous derivatives have exhibited a wide range of biological activities.

Structurally related chromone derivatives have been reported to possess activities including:

Anticancer Properties: Certain flavones and chromones have demonstrated cytotoxic effects

against various cancer cell lines.

Anti-inflammatory Effects: The chromone nucleus is a core component of some compounds

with anti-inflammatory properties.

Antiviral and Antimicrobial Activities: Various substituted chromones have been investigated

for their potential to inhibit viral replication and bacterial growth.
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Given these precedents, it is plausible that Methyl-lathodoratin could exhibit similar biological

activities. Further research is warranted to elucidate the specific pharmacological profile of this

compound.

Conclusion
Methyl-lathodoratin is a defined chemical entity with established identifiers. While specific

experimental data remains limited, this guide provides a foundational understanding of the

compound based on its chemical nature and the properties of structurally related molecules.

The proposed synthetic pathway offers a starting point for its chemical synthesis, and the

known biological activities of other chromones suggest promising avenues for future

pharmacological investigation. It is hoped that this technical overview will stimulate further

research into the properties and potential applications of Methyl-lathodoratin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15191593?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15191593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

